Cas no 24828-96-4 (Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)-)

• Product Name: Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)-
• CAS No: 24828-96-4
• MF: C₁₁H₂₃N₃O₃
• MW: 245.31862282753
• CID: 1418320
• PubChem ID: 7016387
• Update Time: 2025-06-14

Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)-
• CS-0213739
• N6-Boc-L-lysine amide
• H-L-Lys(Boc)-NH2
• Tert-butyl N-[(5S)-5,6-diamino-6-oxohexyl]carbamate
• H-Lys(Boc)-NH2
• E82482
• DTXSID201192319
• 1,1-Dimethylethyl N-[(5S)-5,6-diamino-6-oxohexyl]carbamate
• SCHEMBL7024808
• MYJDOZLWSJZLJY-QMMMGPOBSA-N
• tert-butyl N-[(5S)-5-amino-5-carbamoylpentyl]carbamate
• 24828-96-4
• AS-84890
• Carbamic acid, N-[(5S)-5,6-diamino-6-oxohexyl]-, 1,1-dimethylethyl ester
• (S)-tert-Butyl (5,6-diamino-6-oxohexyl)carbamate

• Inchi： 1S/C11H23N3O3/c1-11(2,3)17-10(16)14-7-5-4-6-8(12)9(13)15/h8H,4-7,12H2,1-3H3,(H2,13,15)(H,14,16)/t8-/m0/s1
• InChI Key： MYJDOZLWSJZLJY-QMMMGPOBSA-N
• SMILES： O(C(NCCCC[C@@H](C(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.17394160g/mol
• Monoisotopic Mass: 245.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)-

Comprehensive Overview of Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)- (CAS No. 24828-96-4)

Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)- (CAS No. 24828-96-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound, often referred to as a Boc-protected amino acid derivative, plays a critical role in the development of novel therapeutics, particularly in the fields of oncology and neurodegenerative diseases. Its unique structure, featuring a tert-butyloxycarbonyl (Boc) group and a diamino-oxohexyl backbone, makes it a valuable intermediate for drug discovery and bioconjugation.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)-. Researchers are increasingly exploring its applications in targeted drug delivery systems and enzyme inhibition, aligning with trends in personalized medicine. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer immunotherapy and Alzheimer's disease research.

From a synthetic chemistry perspective, this compound's chiral (S)-configuration ensures stereochemical precision, a key requirement for bioactive molecules. Its Boc-protecting group offers stability during solid-phase peptide synthesis (SPPS), addressing common challenges like racemization. These properties have made it a staple in laboratories focusing on GPCR-targeted drugs and cyclic peptide design, two areas dominating recent scientific literature.

Quality control of CAS No. 24828-96-4 involves rigorous analytical techniques, including HPLC purity testing and mass spectrometry, to meet pharmaceutical-grade standards. Manufacturers emphasize GMP-compliant production to cater to preclinical studies, reflecting the compound's importance in translational research. The compound's solubility profile in polar aprotic solvents like DMF and DMSO further enhances its utility in bioconjugation reactions.

Emerging applications include its use as a linker molecule in antibody-drug conjugates (ADCs), a rapidly expanding segment in oncology. Its diamino functionality allows selective conjugation with payloads while maintaining stability in physiological conditions. This aligns with industry efforts to develop next-generation biotherapeutics with improved pharmacokinetics.

Environmental and safety assessments confirm that Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)- exhibits favorable biodegradability profiles under OECD guidelines. Sustainable synthesis methods, including catalytic asymmetric routes, are being explored to reduce waste generation—a response to the pharmaceutical industry's push toward green chemistry principles.

For researchers sourcing this compound, key considerations include storage stability (recommended at -20°C under inert atmosphere) and compatibility with common peptide-coupling reagents like HBTU and PyBOP. These practical insights stem from frequent user queries in scientific forums, reflecting real-world experimental challenges.

The patent landscape reveals increasing innovation around derivatives of CAS No. 24828-96-4, particularly for protease-resistant peptide analogs. This trend mirrors the broader search for orally bioavailable peptide drugs—a major hurdle in drug development. Analytical data suggests growing cross-disciplinary interest, with citations appearing in nanomedicine and tissue engineering publications.

In summary, Carbamic acid, (5,6-diamino-6-oxohexyl)-, 1,1-dimethylethyl ester, (S)- represents a versatile building block at the intersection of medicinal chemistry and biotechnology. Its evolving applications underscore the compound's relevance in addressing current therapeutic challenges, from drug-resistant infections to precision oncology—areas consistently ranking high in academic and industry search trends.